Cas no 2171821-77-3 (4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid)

• Product Name: 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid
• CAS No: 2171821-77-3
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6290366
• PubChem ID: 165543229
• Update Time: 2025-10-30

4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid
• 4-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopent-2-ene-1-carboxylic acid
• EN300-1494215
• 2171821-77-3

• Inchi： 1S/C27H30N2O5/c1-3-27(4-2,25(32)28-18-14-13-17(15-18)24(30)31)29-26(33)34-16-23-21-11-7-5-9-19(21)20-10-6-8-12-22(20)23/h5-14,17-18,23H,3-4,15-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： JZMFHSXPUFMWQM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=CC(C(=O)O)C1)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic acid

4-2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic Acid

The compound with CAS No. 2171821-77-3, known as 4-2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-ene-1-carboxylic Acid, is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a cyclopentene ring, an ethyl group, and a fluorenylmethoxycarbonyl (Fmoc) group. The presence of these functional groups makes it a versatile building block for various chemical reactions and applications.

The Fmoc group is particularly notable as it is widely used in peptide synthesis due to its ability to protect amino groups during the synthesis process. This property has made the compound a valuable tool in the development of bioactive molecules and advanced materials. Recent studies have highlighted its role in the creation of novel drug delivery systems, where its structural integrity and reactivity play a crucial role in ensuring the stability and efficacy of the final product.

One of the most recent advancements involving this compound is its application in the synthesis of biodegradable polymers. Researchers have found that the cyclopentene ring and ethyl group contribute significantly to the mechanical properties of the resulting polymers, making them suitable for use in biomedical applications such as tissue engineering scaffolds and drug delivery vehicles. These findings underscore the importance of understanding the molecular structure-function relationship in designing materials with tailored properties.

In addition to its role in materials science, this compound has also been explored for its potential in catalysis. The Fmoc group has been shown to enhance the catalytic activity of certain enzymes, making it a promising candidate for use in green chemistry processes. This dual functionality—its ability to serve as both a building block and a catalyst—positions it as a key player in sustainable chemical manufacturing.

The synthesis of 4-2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopent-2-enecarboxylic Acid involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in asymmetric synthesis techniques have enabled researchers to produce enantiomerically pure versions of this compound, which are essential for pharmacological studies and drug development.

Looking ahead, the compound's potential applications are vast and varied. Its integration into nanotechnology-based systems is currently being explored, with preliminary results indicating that it could serve as a versatile linker in nanocomposite materials. Furthermore, its compatibility with 3D printing technologies has opened new avenues for customized medical devices and implants.

In conclusion, 4-2-Ethyl-2-{(9H-fluoren-9-yllmethoxycarbonyl}amino)butanamidocyclopentenecarboxylic Acid is a multifaceted compound with immense potential across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthesis and application techniques, ensures that it will remain at the forefront of chemical research for years to come.